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Compound of Interest

Compound Name: artemen

Cat. No.: B1178216

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of recombinant human
Artemin (ARTN) in cell culture experiments. Artemin is a member of the glial cell line-derived
neurotrophic factor (GDNF) family of ligands and plays a crucial role in the survival,
differentiation, and maintenance of various neuronal populations.[1] It is also implicated in other
biological processes, including cancer progression.[1]

Biological Activity and Applications

Recombinant human Artemin is a disulfide-linked homodimer that signals primarily through a
receptor complex consisting of the GDNF family receptor alpha 3 (GFRa3) and the RET
receptor tyrosine kinase.[2][3] This interaction triggers downstream signaling cascades,
including the MAPK/ERK and PI3K/Akt pathways, which are pivotal for neuronal survival and
neurite outgrowth.[4]

Key applications of recombinant human Artemin in cell culture include:

e Neurotrophic Support: Promoting the survival and maintenance of various neuronal cell
types, including sensory, sympathetic, and dopaminergic neurons.[1][2]

o Neurite Outgrowth Assays: Inducing and quantifying the growth of neurites from neuronal
cells, which is a critical process in neural development and regeneration.[5][6][7]
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o Cell Viability and Proliferation Assays: Assessing the protective effects of Artemin against
cellular stress and its influence on cell proliferation.[1][8]

» Signal Transduction Studies: Investigating the intracellular signaling pathways activated by
Artemin to understand its mechanism of action.

o Cancer Research: Studying the role of Artemin in tumor progression, invasiveness, and
perineural invasion in various cancers.[1]

» Drug Discovery: Screening for compounds that modulate the Artemin signaling pathway for
therapeutic purposes in neurological disorders and pain.[8]

Data Presentation

The following tables summarize quantitative data from representative studies on the effects of
recombinant Artemin in cell culture.
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Artemin
Cell Type Assay _ Observed Effect Reference
Concentration
Sympathetic ~40% increase in
Neuronal ) Honma et al.,
Neurons (E14 ) 0.1 ng/mL survival vs.
Survival 2002
mouse SCG) control
~75% increase in
) Honma et al.,
1 ng/mL survival vs.
2002
control
~85% increase in
] Honma et al.,
10 ng/mL survival vs.
2002
control
~85% increase in
) Honma et al.,
100 ng/mL survival vs.
2002
control
SH-SY5Y
) ) ED50 for
(human Cell Proliferation 4-16 ng/mL ) ] R&D Systems
proliferation
neuroblastoma)
SH-SY5Y
) ) 2-8 ng/mL ED50 for
(human Cell Proliferation R&D Systems

neuroblastoma)

(mouse Artemin)

proliferation

Cerebellar
Granule Neurons
(CGNs)

Neurite
Outgrowth

0.013 nM (~0.3
ng/mL)

Pankratova et
al., 2019

~150% of control

0.042 nM (-1 ~210% of control ~ Pankratova et

ng/mL) (maximum effect) al., 2019[5]

0.13nM (=3.1 Pankratova et
~180% of control

ng/mL) al., 2019

0.42nM (~10 Pankratova et
~140% of control

ng/mL) al., 2019

2.1 nM (=50 Pankratova et
~120% of control

ng/mL) al., 2019
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Signaling Pathway and Experimental Workflow

The following diagrams illustrate the primary signaling pathway of Artemin and a general
experimental workflow for its use in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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